Cas no 2227766-76-7 ((2S)-4-(4-chlorothiophen-2-yl)butan-2-amine)

• Product Name: (2S)-4-(4-chlorothiophen-2-yl)butan-2-amine
• CAS No: 2227766-76-7
• MF: C₈H₁₂ClNS
• MW: 189.70557975769
• CID: 6241484
• PubChem ID: 165850432
• Update Time: 2025-10-29

(2S)-4-(4-chlorothiophen-2-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(4-chlorothiophen-2-yl)butan-2-amine
• EN300-1992752
• 2227766-76-7

• Inchi： 1S/C8H12ClNS/c1-6(10)2-3-8-4-7(9)5-11-8/h4-6H,2-3,10H2,1H3/t6-/m0/s1
• InChI Key： KNXYSOBGPVNWCY-LURJTMIESA-N
• SMILES： ClC1=CSC(=C1)CC[C@H](C)N

Computed Properties

• Exact Mass: 189.0378983g/mol
• Monoisotopic Mass: 189.0378983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.3Ų

Additional information on (2S)-4-(4-chlorothiophen-2-yl)butan-2-amine

Comprehensive Guide to (2S)-4-(4-chlorothiophen-2-yl)butan-2-amine (CAS No. 2227766-76-7): Properties, Applications, and Market Insights

The compound (2S)-4-(4-chlorothiophen-2-yl)butan-2-amine (CAS No. 2227766-76-7) is a chiral amine derivative with significant potential in pharmaceutical and chemical research. This molecule features a 4-chlorothiophene moiety linked to a butan-2-amine backbone, making it a valuable intermediate for drug discovery and specialty chemical synthesis. Its unique structure has garnered attention in the scientific community, particularly for its role in developing novel therapeutic agents.

One of the key reasons researchers are interested in (2S)-4-(4-chlorothiophen-2-yl)butan-2-amine is its potential application in central nervous system (CNS) drug development. The chlorothiophene group contributes to enhanced binding affinity with certain biological targets, while the chiral center at the 2-position offers opportunities for stereoselective interactions. Recent studies have explored its use as a building block for neuroactive compounds, aligning with current trends in precision medicine and personalized therapeutics.

From a chemical perspective, CAS 2227766-76-7 demonstrates interesting physicochemical properties. The compound typically appears as a light yellow to colorless liquid or low-melting solid at room temperature, with moderate solubility in common organic solvents. Its molecular weight of 203.7 g/mol and specific rotation make it particularly useful for chiral synthesis applications. The presence of both amine and aromatic functionalities allows for diverse chemical modifications, enabling researchers to create libraries of derivatives for structure-activity relationship studies.

The synthesis of (2S)-4-(4-chlorothiophen-2-yl)butan-2-amine typically involves multi-step organic transformations starting from commercially available 4-chlorothiophene derivatives. Modern synthetic approaches often employ asymmetric catalysis to ensure high enantiomeric purity of the final product. Recent advancements in flow chemistry and continuous processing have improved the scalability of this compound's production, addressing growing demand from the pharmaceutical sector.

In terms of market dynamics, the global demand for chiral amine intermediates like CAS 2227766-76-7 has been steadily increasing. This growth is driven by the expanding pipeline of small-molecule drugs requiring stereochemically defined building blocks. Pharmaceutical companies and contract research organizations are particularly interested in this compound's potential for developing next-generation neuromodulators and receptor-targeted therapies. The compound's versatility also makes it valuable for agrochemical research and materials science applications.

Quality control and analytical characterization of (2S)-4-(4-chlorothiophen-2-yl)butan-2-amine require sophisticated techniques. High-performance liquid chromatography (HPLC) with chiral stationary phases is commonly used to verify enantiomeric purity, while nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry provide structural confirmation. These analytical methods ensure batch-to-batch consistency, which is crucial for research and development applications.

From a regulatory standpoint, CAS 2227766-76-7 is currently not classified as a controlled substance in major pharmaceutical markets. However, researchers working with this compound should follow standard laboratory safety protocols, including proper ventilation and personal protective equipment. The compound's stability profile suggests it should be stored under inert atmosphere at low temperatures to prevent degradation over extended periods.

Future research directions for (2S)-4-(4-chlorothiophen-2-yl)butan-2-amine may explore its potential in emerging therapeutic areas such as neurodegenerative disease treatment and pain management. The compound's structural features make it particularly interesting for targeting G-protein coupled receptors (GPCRs) and ion channels, which are hot topics in current drug discovery. Additionally, its application in catalysis and material science may present new opportunities beyond traditional pharmaceutical uses.

For researchers sourcing CAS 2227766-76-7, it's important to verify suppliers' credentials and quality control processes. The compound is typically available in milligram to kilogram quantities from specialty chemical providers. Pricing varies depending on purity grade and quantity, with custom synthesis options available for large-scale requirements. Many suppliers now offer detailed technical data sheets and certificates of analysis to support research applications.

In conclusion, (2S)-4-(4-chlorothiophen-2-yl)butan-2-amine represents an important chiral building block with diverse applications in medicinal chemistry and beyond. Its unique structural features and synthetic versatility position it as a valuable tool for researchers developing next-generation therapeutic agents and functional materials. As the demand for stereochemically pure intermediates continues to grow, compounds like CAS 2227766-76-7 will likely play increasingly important roles in scientific innovation and industrial applications.